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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B1611124 Get Quote

Essential Safety and Handling Guide for L-
Alanine-2-13C,15N
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-Alanine-2-13C,15N. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling L-Alanine-2-13C,15N, appropriate personal protective equipment is mandatory

to minimize exposure and prevent contamination. The following table summarizes the required

PPE.
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PPE Category Item Specifications and Use

Hand Protection Disposable Nitrile Gloves

Powder-free nitrile gloves

should be worn to prevent skin

contact. It is recommended to

change gloves frequently,

especially if they become

contaminated.[1][2]

Body Protection Laboratory Coat

A clean lab coat is required to

protect clothing and skin from

potential splashes or spills.[1]

[3]

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect eyes from dust

particles or splashes, safety

glasses with side shields or

goggles are necessary.[4]

Respiratory Protection
NIOSH/CEN Approved

Respirator

A respirator should be used

when there is a potential for

dust formation, especially in

poorly ventilated areas, to

avoid inhalation.

Operational Plan: Step-by-Step Handling Protocol
Proper handling of L-Alanine-2-13C,15N is essential to avoid contamination of the sample and

ensure accurate experimental results.

Work Area Preparation:

Thoroughly clean and decontaminate the designated workspace, such as a laminar flow

hood, with 70% ethanol and water.

Wipe down all equipment, including pipettes and tube racks, with ethanol before placing

them in the clean workspace.

Personal Protective Equipment (PPE) Donning:
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Put on a clean lab coat, safety glasses or goggles, and powder-free nitrile gloves.

If there is a risk of dust inhalation, a suitable respirator should be worn.

Handling the Compound:

L-Alanine-2-13C,15N is a solid. Handle it carefully to avoid creating dust.

Use clean, dedicated spatulas and weighing boats for transferring the compound.

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place.

Post-Handling:

After handling, wash hands thoroughly.

Clean all equipment and the work area to prevent cross-contamination.

Disposal Plan
Proper disposal of L-Alanine-2-13C,15N and its containers is crucial to prevent environmental

contamination and adhere to regulations.

Unused Product:

L-Alanine-2-13C,15N is not classified as a hazardous substance.

Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal

company.

Waste materials should be disposed of in accordance with federal, state, and local

environmental control regulations.

Contaminated Materials:

Any materials that have come into contact with the compound, such as gloves, weighing

boats, and pipette tips, should be considered for appropriate disposal.
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If local regulations require it, these materials should be placed in a suitable, closed

container for disposal.

Empty Containers:

Completely empty containers can be recycled.

Handle contaminated packaging in the same manner as the substance itself.

Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of L-Alanine-
2-13C,15N.
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Workflow for L-Alanine-2-13C,15N Handling and Disposal
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Caption: A flowchart outlining the procedural steps for handling and disposing of L-Alanine-2-
13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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